Cas no 56934-83-9 (Benzonitrile, 2-(2-hydroxypropoxy)-6-nitro-)

• Product Name: Benzonitrile, 2-(2-hydroxypropoxy)-6-nitro-
• CAS No: 56934-83-9
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1600694
• Update Time: 2024-09-11

Benzonitrile, 2-(2-hydroxypropoxy)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-hydroxypropoxy)-6-nitro-

• Inchi： 1S/C10H10N2O4/c1-7(13)6-16-10-4-2-3-9(12(14)15)8(10)5-11/h2-4,7,13H,6H2,1H3
• InChI Key： MQFZXUNNIDTEGC-UHFFFAOYSA-N
• SMILES： C(#N)C1=C([N+]([O-])=O)C=CC=C1OCC(O)C

Computed Properties

• Exact Mass: 222.0641

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 121-124 °C(Solv: benzene (71-43-2))
• Boiling Point: 441.1±35.0 °C(Predicted)
• PSA: 96.39
• pka: 14.04±0.20(Predicted)